Cas no 676132-54-0 (IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 6-(PHENYLMETHYL)-N-(3-PYRIDINYLMETHYL)-)

IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 6-(PHENYLMETHYL)-N-(3-PYRIDINYLMETHYL)- structure
676132-54-0 structure
Product Name:IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 6-(PHENYLMETHYL)-N-(3-PYRIDINYLMETHYL)-
CAS No:676132-54-0
MF:C19H17N5
MW:315.371783018112
CID:3442073
PubChem ID:10448410
Update Time:2025-04-21

IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 6-(PHENYLMETHYL)-N-(3-PYRIDINYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 6-(PHENYLMETHYL)-N-(3-PYRIDINYLMETHYL)-
    • 6-Benzyl-N-((pyridin-3-yl)methyl)imidazo[1,2-a]pyrazin-8-amine
    • SCHEMBL14450052
    • DB-213247
    • 676132-54-0
    • Inchi: 1S/C19H17N5/c1-2-5-15(6-3-1)11-17-14-24-10-9-21-19(24)18(23-17)22-13-16-7-4-8-20-12-16/h1-10,12,14H,11,13H2,(H,22,23)
    • InChI Key: QLDYKXGCFURFOW-UHFFFAOYSA-N
    • SMILES: N12C=CN=C1C(=NC(=C2)CC1C=CC=CC=1)NCC1C=NC=CC=1

Computed Properties

  • Exact Mass: 315.14839556Da
  • Monoisotopic Mass: 315.14839556Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55.1Ų
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